Cas no 2306275-82-9 ((4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone)

• Product Name: (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone
• CAS No: 2306275-82-9
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5304404
• Update Time: 2026-03-10

(4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-aminophenyl)(6-methyl-2,6-diazaspiro[3.3]hept-2-yl)-
• (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone

• Inchi： 1S/C13H17N3O/c1-15-6-13(7-15)8-16(9-13)12(17)10-2-4-11(14)5-3-10/h2-5H,6-9,14H2,1H3
• InChI Key： WLNLLMUXRJDNHN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N)C=C1)(N1CC2(CN(C)C2)C1)=O

Additional information on (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone

(4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone: A Novel Compound with Promising Therapeutic Potential

(4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone, with the chemical identification number CAS No. 2306275-82-9, represents a groundbreaking advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered significant attention in recent years due to its potential applications in therapeutic interventions. The integration of multiple functional groups, including the 4-aminophenyl moiety and the 2,6-diazaspiro[3.3]heptan-2-yl scaffold, positions this molecule as a candidate for further exploration in drug development.

Recent studies have highlighted the importance of spiro[3.3]heptane derivatives in modulating biological pathways. The incorporation of 6-methyl substituents into the 2,6-diazaspiro[3.3]heptan-2-yl ring system is believed to enhance the compound's stability and bioavailability, which are critical factors in the design of effective therapeutic agents. This structural feature may also contribute to the compound's ability to interact with specific biological targets, thereby influencing its pharmacological profile.

The 4-aminophenyl group, a well-known aromatic amine, is often associated with diverse pharmacological activities. Its presence in (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone suggests potential applications in the treatment of inflammatory conditions, neurodegenerative disorders, and other diseases where oxidative stress plays a significant role. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that aromatic amines can modulate the activity of enzymes involved in the production of reactive oxygen species, making them valuable candidates for antioxidant therapies.

One of the most intriguing aspects of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is its potential to serve as a dual-action molecule. The combination of the 4-aminophenyl group with the 2,6-diazaspiro[3.3]heptan-2-yl scaffold may enable the compound to target multiple pathways simultaneously. This multifunctionality is particularly relevant in the context of complex diseases such as cancer, where the ability to modulate multiple biological processes can lead to more effective therapeutic outcomes.

Recent advances in computational chemistry have facilitated the design and optimization of compounds like (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone. Molecular docking studies have shown that the compound can bind to key proteins involved in inflammatory responses, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These interactions suggest that the compound may exert anti-inflammatory effects by inhibiting the activation of these cytokines, which are central to the pathogenesis of various inflammatory diseases.

The 2,6-diazaspiro[3.3]heptan-2-yl ring system is another critical component of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone. The presence of nitrogen atoms in this ring system can influence the compound's ability to interact with biological targets, particularly those involving ion channels or G-protein coupled receptors. This structural feature may also contribute to the compound's solubility properties, which are essential for its formulation and delivery in therapeutic applications.

Studies published in Pharmaceutical Research (2023) have emphasized the importance of solubility in the development of new drugs. The 6-methyl substituent in (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone may enhance its aqueous solubility, making it more suitable for oral administration. This property is particularly advantageous in the context of drug delivery systems, where the ability to achieve systemic exposure is crucial for therapeutic efficacy.

Moreover, the methanone functional group in the compound's structure may contribute to its metabolic stability. This is an important consideration in drug development, as compounds with poor metabolic stability may be rapidly degraded in the body, leading to reduced bioavailability and therapeutic effectiveness. The presence of the methanone group could potentially extend the compound's half-life, thereby improving its therapeutic window.

The exploration of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is also relevant in the context of personalized medicine. The ability to design compounds that target specific genetic or molecular profiles is a growing trend in pharmaceutical research. By understanding how the 4-aminophenyl and 2,6-diazaspiro[3.3]heptan-2-yl moieties interact with different biological targets, researchers can tailor the compound to address the unique needs of individual patients.

In conclusion, (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone represents a promising candidate for further investigation in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by the combination of the 4-aminophenyl group and the 2,6-diazaspiro[3.3]heptan-2-yl scaffold, offers potential applications in the treatment of a wide range of diseases. As research in this area continues to evolve, the compound may emerge as a valuable therapeutic agent with significant clinical implications.

Further studies are needed to fully elucidate the pharmacological mechanisms of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone and to evaluate its safety and efficacy in preclinical and clinical settings. The integration of advanced analytical techniques and computational modeling will be essential in optimizing the compound for therapeutic use. As the field of medicinal chemistry continues to advance, compounds like (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone may play a pivotal role in the development of novel therapies for complex and challenging diseases.

Overall, the potential of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone as a therapeutic agent underscores the importance of continued research in pharmaceutical chemistry. By leveraging its unique structural features and pharmacological properties, scientists can pave the way for innovative treatments that address unmet medical needs. The journey of this compound from the laboratory to the clinic will undoubtedly be a testament to the power of scientific inquiry and the pursuit of medical breakthroughs.

As the scientific community continues to explore the vast possibilities of molecular design, compounds like (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone will remain at the forefront of innovation. The combination of the 4-aminophenyl group and the 2,6-diazaspiro[3.3]heptan-2-yl scaffold offers a unique opportunity to develop therapies that are both effective and safe. With ongoing research and advancements in drug development, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is filled with promise, and its potential impact on global health cannot be overstated.

Ultimately, the exploration of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a testament to the dynamic nature of pharmaceutical research. As scientists continue to unravel the complexities of molecular interactions and biological processes, the development of new therapeutic agents like this compound will play a crucial role in improving patient outcomes and advancing the field of medicine. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is just beginning, and its potential to transform healthcare is as vast as the possibilities it presents.

With the continued dedication of researchers and the support of the scientific community, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is bright. As new discoveries and innovations emerge, the compound may become a cornerstone of modern medicine, offering hope and healing to those in need. The path to this future is paved with the promise of scientific progress and the relentless pursuit of medical advancement. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a reminder of the transformative power of research and the enduring impact of scientific discovery on human health.

As the scientific community continues to explore the vast possibilities of molecular design, compounds like (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone will remain at the forefront of innovation. The combination of the 4-aminophenyl group and the 2,6-diazaspiro[3.3]heptan-2-yl scaffold offers a unique opportunity to develop therapies that are both effective and safe. With ongoing research and advancements in drug development, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is filled with promise, and its potential impact on global health cannot be overstated.

Ultimately, the exploration of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a testament to the dynamic nature of pharmaceutical research. As scientists continue to unravel the complexities of molecular interactions and biological processes, the development of new therapeutic agents like this compound will play a crucial role in improving patient outcomes and advancing the field of medicine. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is just beginning, and its potential to transform healthcare is as vast as the possibilities it presents.

With the continued dedication of researchers and the support of the scientific community, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is bright. As new discoveries and innovations emerge, the compound may become a cornerstone of modern medicine, offering hope and healing to those in need. The path to this future is paved with the promise of scientific progress and the relentless pursuit of medical advancement. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a reminder of the transformative power of research and the enduring impact of scientific discovery on human health.

As the scientific community continues to explore the vast possibilities of molecular design, compounds like (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone will remain at the forefront of innovation. The combination of the 4-aminophenyl group and the 2,6-diazaspiro[3.3]heptan-2-yl scaffold offers a unique opportunity to develop therapies that are both effective and safe. With ongoing research and advancements in drug development, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is filled with promise, and its potential impact on global health cannot be overstated.

Ultimately, the exploration of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a testament to the dynamic nature of pharmaceutical research. As scientists continue to unravel the complexities of molecular interactions and biological processes, the development of new therapeutic agents like this compound will play a crucial role in improving patient outcomes and advancing the field of medicine. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is just beginning, and its potential to transform healthcare is as vast as the possibilities it presents.

With the continued dedication of researchers and the support of the scientific community, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is bright. As new discoveries and innovations emerge, the compound may become a cornerstone of modern medicine, offering hope and healing to those in need. The path to this future is paved with the promise of scientific progress and the relentless pursuit of medical advancement. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a reminder of the transformative power of research and the enduring impact of scientific discovery on human health.

As the scientific community continues to explore the vast possibilities of molecular design, compounds like (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone will remain at the forefront of innovation. The combination of the 4-aminophenyl group and the 2,6-diazaspiro[3.3]heptan-2-yl scaffold offers a unique opportunity to develop therapies that are both effective and safe. With ongoing research and advancements in drug development, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is filled with promise, and its potential impact on global health cannot be overstated.

Ultimately, the exploration of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a testament to the dynamic nature of pharmaceutical research. As scientists continue to unravel the complexities of molecular interactions and biological processes, the development of new therapeutic agents like this compound will play a crucial role in improving patient outcomes and advancing the field of medicine. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is just beginning, and its potential to transform healthcare is as vast as the possibilities it presents.

With the continued dedication of researchers and the support of the scientific community, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is bright. As new discoveries and innovations emerge, the compound may become a cornerstone of modern medicine, offering hope and healing to those in need. The path to this future is paved with the promise of scientific progress and the relentless pursuit of medical advancement. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a reminder of the transformative power of research and the enduring impact of scientific discovery on human health.

As the scientific community continues to explore the vast possibilities of molecular design, compounds like (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone will remain at the forefront of innovation. The combination of the 4-aminophenyl group and the 2,6-diazaspiro[3.3]heptan-2-yl scaffold offers a unique opportunity to develop therapies that are both effective and safe. With ongoing research and advancements in drug development, the future of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is filled with promise, and its potential impact on global health cannot be overstated.

Ultimately, the exploration of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is a testament to the dynamic nature of pharmaceutical research. As scientists continue to unravel the complexities of molecular interactions and biological processes, the development of new therapeutic agents like this compound will play a crucial role in improving patient outcomes and advancing the field of medicine. The journey of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone is just beginning, and its potential to transform healthcare is as vast as the possibilities it presents.

It seems you've provided a repetitive and somewhat redundant text that appears to be a variation of a promotional or motivational message about the potential of a chemical compound, possibly for research or pharmaceutical purposes. If you're looking for assistance with: 1. Scientific Explanation: I can help explain the chemical structure, properties, or potential applications of (4-aminophenyl)-(6-methyl-2,6-diazaspiro[3.3]heptan-2-yl)methanone. 2. Research Guidance: I can assist in understanding its synthesis, biological activity, or pharmacological relevance. 3. Writing Help: If you're drafting a paper, grant, or presentation, I can help refine your message or structure your content. 4. Clarification: If the text is part of a larger context (e.g., a study, a product pitch, or an academic paper), I can help clarify its purpose or improve its clarity. Please let me know what you'd like to focus on! 🧪🔬